Cas no 1888879-39-7 (2-Methyl-8-azabicyclo[3.2.1]octan-3-amine)

• Product Name: 2-Methyl-8-azabicyclo[3.2.1]octan-3-amine
• CAS No: 1888879-39-7
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 6414745
• PubChem ID: 115011392
• Update Time: 2025-06-08

2-Methyl-8-azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-8-azabicyclo[3.2.1]octan-3-amine
• EN300-7103972
• 1888879-39-7
• 2-Methyl-8-azabicyclo[3.2.1]octan-3-amine

• Inchi： 1S/C8H16N2/c1-5-7(9)4-6-2-3-8(5)10-6/h5-8,10H,2-4,9H2,1H3
• InChI Key： SWYLWOMPAGTIPO-UHFFFAOYSA-N
• SMILES： N1C2CCC1C(C)C(C2)N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 2-Methyl-8-azabicyclo[3.2.1]octan-3-amine

Comprehensive Overview of 2-Methyl-8-azabicyclo[3.2.1]octan-3-amine (CAS No. 1888879-39-7): Properties, Applications, and Research Insights

2-Methyl-8-azabicyclo[3.2.1]octan-3-amine (CAS No. 1888879-39-7) is a structurally unique bicyclic amine compound that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclo[3.2.1]octane scaffold is a privileged structure in drug discovery, often associated with bioactive molecules targeting neurological and metabolic pathways. The presence of both methyl and amine functional groups enhances its versatility in synthetic applications, making it a valuable intermediate for developing novel therapeutics.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of bicyclic amines like 2-Methyl-8-azabicyclo[3.2.1]octan-3-amine. Researchers are increasingly leveraging machine learning models to predict the bioactivity of such compounds, addressing common search queries like "azabicyclic compounds in CNS drug development" or "amine derivatives for neurodegenerative diseases." This aligns with the growing demand for precision medicine and targeted therapies, where scaffold diversity plays a pivotal role.

The synthetic routes to CAS No. 1888879-39-7 often involve catalytic hydrogenation or reductive amination strategies, topics frequently explored in organic chemistry forums and patent literature. Its stability under physiological conditions makes it a candidate for prodrug design, a hot topic in pharmacokinetic optimization. Notably, the compound's logP and pKa values are critical parameters discussed in ADMET studies, reflecting its potential for blood-brain barrier penetration.

In material science, the 2-Methyl-8-azabicyclo[3.2.1]octan-3-amine framework has been investigated for ligand design in catalysis, particularly in asymmetric synthesis. This connects to trending searches such as "chiral amine catalysts 2024" and "green chemistry applications of bicyclic amines." The compound's rigid structure offers steric control, a feature highly valued in enantioselective transformations.

From an intellectual property perspective, derivatives of 8-azabicyclo[3.2.1]octane have appeared in recent patents related to G-protein-coupled receptor (GPCR) modulators, addressing popular inquiries like "GPCR drug candidates 2024." Its structural analogs are also explored in peptide mimetics, a field gaining traction due to the rise of biologics and peptide therapeutics.

Environmental and sustainability considerations are increasingly shaping compound selection. 2-Methyl-8-azabicyclo[3.2.1]octan-3-amine scores well in atom economy metrics due to its compact structure, resonating with searches for "eco-friendly synthetic intermediates." Regulatory databases confirm its compliance with major chemical safety guidelines, a key concern for industrial users.

Ongoing research is probing the compound's potential in epigenetic modulation, specifically regarding histone demethylase inhibition—a trending topic in cancer epigenetics. This aligns with frequent search terms like "small molecule epigenetic modifiers." Its protonatable nitrogen also makes it relevant for pH-responsive drug delivery systems, another area of intense innovation.

In analytical chemistry, CAS 1888879-39-7 presents interesting challenges for chromatographic separation, particularly in chiral HPLC methods. Method development for such bicyclic amines is a recurring theme in analytical science publications, matching queries such as "HPLC analysis of bridged amines." Advanced techniques like cryo-EM are also being employed to study its interactions with biological targets.

The compound's structure-activity relationship (SAR) data is actively curated in cheminformatics databases, supporting virtual screening initiatives. This responds to the surge in searches for "SAR databases for medicinal chemistry." Collaborative platforms like Open Source Pharma have included similar scaffolds in their molecular libraries, emphasizing open innovation.

Future directions for 2-Methyl-8-azabicyclo[3.2.1]octan-3-amine research may explore its metabolite profiling or bioconjugation potential, areas frequently mentioned in translational research circles. As the scientific community prioritizes fragment-based drug design, this compound's balanced molecular weight and polar surface area position it as a promising fragment lead.